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These comprehensive application notes and protocols are intended for researchers, scientists,

and drug development professionals conducting experimental tree injections with

Thiabendazole hypophosphite. The following sections detail the necessary materials,

preparation, and procedures for effective application, alongside critical data for experimental

design and evaluation.

Introduction
Thiabendazole hypophosphite (TBZ-P) is a broad-spectrum benzimidazole fungicide and

nematicide.[1][2] It is utilized in arboriculture for the management of various tree diseases,

most notably Dutch Elm Disease (DED) caused by Ophiostoma spp., Sycamore Anthracnose

(Apiognomonia veneta), and more recently, Beech Leaf Disease (BLD) associated with the

nematode Litylenchus crenatae mccannii.[1][3] The systemic nature of TBZ-P allows it to be

distributed throughout the tree's vascular system, offering both preventative and curative

treatment options.[2] Its primary mode of action is the inhibition of microtubule assembly during

fungal mitosis.[2][4]

Materials and Equipment
Active Ingredient: Thiabendazole hypophosphite (commonly available as Arbotect 20-S®,

containing 26.6% active ingredient).[1][2]
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Solvent: Distilled or deionized water.[5]

Injection System: A microinjection or macroinjection system capable of delivering a

measured volume of solution under low pressure (e.g., 15 to 20 psi).[2]

Drill: Electric drill with a high helix drill bit (e.g., 6.0-mm or 15/64-inch diameter).[2]

Personal Protective Equipment (PPE): Safety glasses, gloves, and appropriate lab attire.

Measurement Tools: Graduated cylinders, measuring tape for determining tree diameter at

breast height (DBH) or circumference.

Cleaning Supplies: Disinfectant for sterilizing drill bits between trees to prevent disease

transmission.

Experimental Protocols
The following protocols are based on established experimental and practical applications of

Thiabendazole hypophosphite. Researchers should adapt these protocols based on the

specific tree species, target pathogen, and experimental objectives.

Tree Selection: For curative trials, select trees in the early stages of disease development,

ideally with symptoms confined to a single branch.[6] For preventative trials, select healthy,

asymptomatic trees. Avoid treating severely diseased trees or those with infections

originating from root grafts.[6]

Timing of Application:

Curative Treatment (DED): Preferably carried out in July or early August. Autumn

treatments are generally less successful.[6]

Beech Leaf Disease: Applications should be made when the tree is fully in leaf.[3]

Solution Preparation:

Strictly follow the label instructions for the specific product being used.
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Dilute the required amount of Thiabendazole hypophosphite concentrate with distilled or

deionized water to achieve the target concentration for the experiment.[5]

Root flare injection is often preferred over trunk injection due to improved uptake and

translocation.[7]

Site Selection: Expose the root flares at the base of the tree. Select injection sites at 3 to 10-

inch intervals around the root flares.[3]

Drilling: Drill holes perpendicularly into the root flares to a depth of approximately 3 cm (1.2

inches).[1][2] Use a sharp, high helix drill bit to ensure a clean opening.[2]

Injection:

Insert the injection tees or lances into the drilled holes.

Connect the injection system and apply the prepared solution at a low pressure (15-20

psi).[2]

Ensure the nozzles are aligned to inject the fluid into the current year's growth ring.[6]

Post-Injection:

Once the solution is taken up, remove the injection equipment.

Do not plug or seal the injection holes.

Monitor the tree for any signs of phytotoxicity, such as foliar yellowing or cambial damage

around the injection site.[8]

While root flare injection is often preferred, trunk injections can also be performed.

Site Selection: Select injection sites at regular intervals (e.g., 15 cm) around the trunk at

breast height.[6]

Drilling and Injection: Follow the same drilling and injection procedures as outlined for root

flare injection, ensuring the injection targets the outer sapwood.
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Data Presentation: Dosage and Efficacy
The following tables summarize quantitative data from various experimental settings.

Table 1: Thiabendazole Hypophosphite Dosage Regimens

Target Disease Tree Species
Application
Rate

Dilution Notes

Dutch Elm

Disease

(Curative)

Elm (Ulmus spp.)

300 ml of product

per 30 cm of

trunk

circumference[6]

In 20 liters of

water[6]

High volume, low

concentration

injection.[6]

Dutch Elm

Disease

(Preventative/Th

erapeutic)

Elm (Ulmus spp.)

5.6 g active

ingredient per cm

DBH[8]

Not specified

Shown to be

detectable in

new wood for up

to three growing

seasons.[8]

Beech Leaf

Disease ("Low

Rate")

Beech (Fagus

spp.)

4.7 ml Arbotect

20-S per cm

DBH[5]

In 118 ml of

distilled or

deionized water

per cm DBH[5]

Based on the 1-

year growing

season rate for

elms.[1]

Beech Leaf

Disease ("High

Rate")

Beech (Fagus

spp.)

18.6 ml Arbotect

20-S per cm

DBH[5]

In 590 ml of

deionized water

per cm DBH[5]

Based on the 3-

year growing

season rate for

sycamores.[1]

Beech Leaf

Disease

(General)

Beech (Fagus

spp.)

2-8 oz of

Arbotect 20-S

per 5 inches of

trunk diameter[3]

Per label

instructions[3]

Special Local

Need (SLN) label

in Maine.[3]

Table 2: Efficacy of Thiabendazole Hypophosphite Injections
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Target Disease Tree Species Treatment Efficacy
Duration of
Protection

Dutch Elm

Disease
Elm (Ulmus spp.) Curative Injection

81% of treated

trees recovered

over 5 years of

trials, compared

to 89% mortality

in control trees.

[6]

Curative

treatment may

offer protection

through the end

of the following

growing season.

[6]

Dutch Elm

Disease
Elm (Ulmus spp.)

Preventative

Injection

A single injection

can provide

adequate

protection for

one year.[6]

Many arborists

use a 2-3 year

rotation for high-

value elms.[8]

Beech Leaf

Disease

Beech (Fagus

spp.)

Root Flare

Injection

Significant

improvement in

visual ratings

and reduction of

Litylenchus

crenatae

mccannii in

dormant buds

after 11 and 22

months.[1][2]

Multiple seasons

of protection are

suggested.[2]

Visualizations
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Phase 1: Preparation

Phase 2: Injection

Phase 3: Post-Injection Monitoring

Tree Selection
(Healthy or Early Disease Stage)

Determine DBH/Circumference

Calculate Dosage
(Based on Target Disease and Tree Size)

Prepare Injection Solution
(Dilute TBZ-P with Water)

Select Injection Sites
(Root Flares or Trunk)

Drill Injection Ports

Insert Taps and Connect System

Inject Solution at Low Pressure

Remove Equipment

Monitor for Phytotoxicity Assess Disease Symptoms
(Visual Ratings, Pathogen Quantification)

Long-term Efficacy Evaluation
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Fungal Cell
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Microtubule Assembly

Mitosis (Cell Division)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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